Cas no 2216763-68-5 (({[(2R,3S,4R,5R)-5-[2-Chloro-6-(cyclopentylamino)-9H-purin-9-yl]-3,4-dihydroxyoxolan-2-yl]methoxy}methyl)phosphonic acid)

• Product Name: ({[(2R,3S,4R,5R)-5-[2-Chloro-6-(cyclopentylamino)-9H-purin-9-yl]-3,4-dihydroxyoxolan-2-yl]methoxy}methyl)phosphonic acid
• CAS No: 2216763-68-5
• MF: C₁₆H₂₃ClN₅O₇P
• MW: 463.809883356094
• CID: 4729627
• PubChem ID: 171370760
• Update Time: 2024-11-05

({[(2R,3S,4R,5R)-5-[2-Chloro-6-(cyclopentylamino)-9H-purin-9-yl]-3,4-dihydroxyoxolan-2-yl]methoxy}methyl)phosphonic acid Chemical and Physical Properties

Names and Identifiers

• ({[(2R,3S,4R,5R)-5-[2-Chloro-6-(cyclopentylamino)-9H-purin-9-yl]-3,4-dihydroxyoxolan-2-yl]methoxy}methyl)phosphonic acid
• 2216763-68-5

• Inchi： 1S/C16H23ClN5O7P/c17-16-20-13(19-8-3-1-2-4-8)10-14(21-16)22(6-18-10)15-12(24)11(23)9(29-15)5-28-7-30(25,26)27/h6,8-9,11-12,15,23-24H,1-5,7H2,(H,19,20,21)(H2,25,26,27)
• InChI Key： ALDWNWOVOJESRL-UHFFFAOYSA-N
• SMILES： ClC1N=C(C2=C(N=1)N(C=N2)C1C(C(C(COCP(=O)(O)O)O1)O)O)NC1CCCC1

Computed Properties

• Exact Mass: 463.1023628g/mol
• Monoisotopic Mass: 463.1023628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 172Ų